2-Bromo-5-(tetrahydro-furan-3-yloxy)-pyridine
Cat. No. B7899414
M. Wt: 244.08 g/mol
InChI Key: GTPQXWJSCDZMKF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08367838B2
Procedure details
The title compound was prepared from 2-bromo-5-hydroxypyridine and rac-3-hydroxy-tetrahydrofuran in analogy to Example 9c): MS (EI): 243 and 245 M+.
Name
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:7]=[CH:6][C:5]([OH:8])=[CH:4][N:3]=1.O[CH:10]1[CH2:14][CH2:13][O:12][CH2:11]1>>[Br:1][C:2]1[CH:7]=[CH:6][C:5]([O:8][CH:10]2[CH2:14][CH2:13][O:12][CH2:11]2)=[CH:4][N:3]=1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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BrC1=NC=C(C=C1)O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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OC1COCC1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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BrC1=NC=C(C=C1)OC1COCC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
